Cas no 2287299-83-4 (Bicyclo[1.1.1]pentane-1-methanol, 3-(2-fluoroethyl)-)

• Product Name: Bicyclo[1.1.1]pentane-1-methanol, 3-(2-fluoroethyl)-
• CAS No: 2287299-83-4
• MF: C₈H₁₃FO
• MW: 144.186626195908
• CID: 6058657
• PubChem ID: 137943091
• Update Time: 2025-10-30

Bicyclo[1.1.1]pentane-1-methanol, 3-(2-fluoroethyl)- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[1.1.1]pentane-1-methanol, 3-(2-fluoroethyl)-
• [3-(2-Fluoroethyl)-1-bicyclo[1.1.1]pentanyl]methanol
• [3-(2-fluoroethyl)bicyclo[1.1.1]pentan-1-yl]methanol
• 2287299-83-4
• EN300-6762146

• Inchi： 1S/C8H13FO/c9-2-1-7-3-8(4-7,5-7)6-10/h10H,1-6H2
• InChI Key： HJNKODPVGQFXJG-UHFFFAOYSA-N
• SMILES： C12(CO)CC(CCF)(C1)C2

Computed Properties

• Exact Mass: 144.095043196g/mol
• Monoisotopic Mass: 144.095043196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.193±0.06 g/cm3(Predicted)
• Boiling Point: 190.8±5.0 °C(Predicted)
• pka: 15.16±0.10(Predicted)

Additional information on Bicyclo[1.1.1]pentane-1-methanol, 3-(2-fluoroethyl)-

Bicyclo[1.1.1]pentane-1-methanol, 3-(2-fluoroethyl)- and Its Chemical Properties

Bicyclo[1.1.1]pentane-1-methanol, 3-(2-fluoroethyl)- is a complex organic compound characterized by its unique bicyclic framework and functional groups. The compound features a pentane-1-methanol core with a fluoroethyl substituent at the third position. This structural arrangement contributes to its distinct chemical and biological properties, making it a subject of interest in pharmaceutical and materials science research.

Recent studies have highlighted the potential of Bicyclo[1.1.1]pentane-1-methanol, 3-(2-fluoroethyl)- in the development of novel therapeutic agents. The fluoroethyl group enhances the compound's hydrophobicity and metabolic stability, which are critical factors in drug design. Researchers have explored its role as a building block for targeted drug delivery systems, leveraging its ability to interact with specific biological targets.

Chemical Synthesis and Structural Characteristics

The synthesis of Bicyclo[1.1.1]pentane-1-methanol, 3-(2-fluoroethyl)- involves advanced organic chemistry techniques. Key steps include the formation of the bicyclo[1.1.1]pentane ring system through ring-closing metathesis or cyclization reactions. The introduction of the fluoroethyl group typically requires fluorination reactions under controlled conditions to ensure stereochemical integrity.

Structural analysis of the compound reveals its three-dimensional framework, which provides unique steric and electronic properties. The pentane-1-methanol moiety introduces hydroxyl functionality, while the fluoroethyl substituent imparts fluorine-based reactivity. These features make the compound a versatile scaffold for further functionalization in medicinal chemistry.

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